Cas no 53526-25-3 (1-(6-Methoxynaphthalen-2-yl)heptan-1-one)

• Product Name: 1-(6-Methoxynaphthalen-2-yl)heptan-1-one
• CAS No: 53526-25-3
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• CID: 56431
• PubChem ID: 10061701
• Update Time: 2025-06-15

1-(6-Methoxynaphthalen-2-yl)heptan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methoxynaphthalen-2-yl)heptan-1-one
• -6-METHOXY-2-HEPTANONAPHTHONE
• 1-(6-METHOXY-2-NAPHTHALENYL)-1-HEPTANONE
• 6-METHOXY-1-NAPHTHALENYL-1-HEPTANONE
• 1-(6-METHOXY-2-NAPHTHALENYL)-HEPANONE
• 6-Methoxy-2-heptanonaphthone
• (6-Methoxy-2-naphthyl)heptan-1-one
• 1-(6-Methoxy-[2]naphthyl)-heptan-1-on
• 1-(6-methoxy-[2]naphthyl)-heptan-1-one
• 1-(6-methoxy-naphthalen-2-yl)heptan-1-one
• 2-Heptanoyl-6-methoxy-naphthalin
• hexyl 6-methoxy-2-naphthyl ketone
• 2'-Heptanonaphthone,6'-methoxy- (6CI,7CI)
• 6-n-Heptanoyl-2-methoxynaphthalene
• MFCD07368646
• 1-(6-Methoxy-naphthalen-2-yl)-heptan-1-one
• AKOS015904621
• 53526-25-3
• AHVTYNUOGDMEKA-UHFFFAOYSA-N
• DTXSID60435016
• 1 -(6-Methoxy-2-naphthyl)heptan-1-one
• A829653
• 1-(6-methoxy-2-naphthyl)heptan-1-one
• AMY18070
• SCHEMBL4020524
• AC-20420
• FT-0640169
• Decamethyl1,9dichloropentasiloxane
• DB-018646

• Inchi： 1S/C18H22O2/c1-3-4-5-6-7-18(19)16-9-8-15-13-17(20-2)11-10-14(15)12-16/h8-13H,3-7H2,1-2H3
• InChI Key： AHVTYNUOGDMEKA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C=C(C=CC=2C=1)OC)CCCCCC

Computed Properties

• Exact Mass: 270.16200
• Monoisotopic Mass: 270.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.033
• Boiling Point: 408.93°C at 760 mmHg
• Flash Point: 172.176°C
• Refractive Index: 1.555
• PSA: 26.30000
• LogP: 5.00150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones

Additional information on 1-(6-Methoxynaphthalen-2-yl)heptan-1-one

Recent Advances in the Study of 1-(6-Methoxynaphthalen-2-yl)heptan-1-one (CAS: 53526-25-3) in Chemical Biology and Pharmaceutical Research

1-(6-Methoxynaphthalen-2-yl)heptan-1-one (CAS: 53526-25-3) is a synthetic organic compound with significant potential in chemical biology and pharmaceutical research. Recent studies have explored its applications in drug discovery, particularly as a scaffold for developing novel therapeutic agents. This compound, characterized by its naphthalene core and methoxy functional group, has shown promise in modulating biological pathways relevant to inflammation, cancer, and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a COX-2 inhibitor, highlighting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. The research demonstrated that 1-(6-Methoxynaphthalen-2-yl)heptan-1-one exhibits selective inhibition of COX-2 over COX-1, reducing gastrointestinal side effects commonly associated with traditional NSAIDs. The study utilized molecular docking and in vitro assays to validate its mechanism of action, paving the way for further preclinical development.

Another notable advancement comes from a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the compound's anticancer properties. Researchers found that derivatives of 1-(6-Methoxynaphthalen-2-yl)heptan-1-one could induce apoptosis in certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. The study emphasized the compound's structural flexibility, allowing for modifications that enhance its bioavailability and target specificity.

In addition to its therapeutic potential, recent work has focused on the synthetic pathways for 1-(6-Methoxynaphthalen-2-yl)heptan-1-one. A 2023 report in Organic Process Research & Development detailed an optimized, scalable synthesis method that improves yield and reduces environmental impact. This advancement is critical for facilitating large-scale production and further pharmacological evaluation.

Overall, the growing body of research on 1-(6-Methoxynaphthalen-2-yl)heptan-1-one underscores its versatility and potential in drug development. Future studies are expected to explore its applications in combination therapies and targeted drug delivery systems, further solidifying its role in modern pharmaceutical science.